An intuitional hierarchical assembly of cluster–organic frameworks with a thickness of 1.97 nm from a discrete Co14 cluster†
Chemical Communications Pub Date: 2015-03-13 DOI: 10.1039/C5CC01057H
Abstract
An intuitional hierarchical assembly, metaphorically referred to as a “blossom and yield fruit” process, from a discrete cluster {[Co14(CH3O)4(dpbt)6Cl12]·14CH3OH, (1)} to 2D cluster organic frameworks {[Co14(CH3O)10(dpbt)6 Cl6]·12CH3OH, (2)}, has been established. The magnetic ordering of 2 was obviously improved compared with 1.
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Journal Name：Chemical Communications
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